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Compound of Interest

Compound Name: 2,5-Dichloroisonicotinaldehyde

Cat. No.: B042135 Get Quote

Safe Handling and Disposal of 2,5-
Dichloroisonicotinaldehyde
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 2,5-Dichloroisonicotinaldehyde. The following

procedures for personal protective equipment (PPE), operational handling, and disposal are

designed to ensure laboratory safety and regulatory compliance.

Chemical and Physical Properties
While the toxicological properties of 2,5-Dichloroisonicotinaldehyde have not been fully

investigated, it should be handled with care due to its chemical structure and the known

hazards of similar chlorinated pyridine compounds.[1] Data for the compound is summarized

below.
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Property Value Reference

CAS Number 176433-49-1 [1]

Molecular Formula C₆H₃Cl₂NO [1]

Molecular Weight 176.00 g/mol [1]

Appearance Solid (Form may vary)

Hazards
May cause respiratory

irritation.[1]
[1]

Combustion Products

Carbon oxides, Nitrogen

oxides (NOx), Hydrogen

chloride gas.

Note: Other physical properties such as melting point, boiling point, and density are not well-

documented in available safety literature.

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted before beginning work. The following

table outlines the minimum required PPE for handling 2,5-Dichloroisonicotinaldehyde.
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PPE Category Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses with side

shields.

Protects eyes from contact

with dust or splashes.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Gloves must be

inspected prior to use.

Prevents skin contact. Use

proper glove removal

technique to avoid

contamination.[1]

Body Protection
A fully-buttoned laboratory

coat.

Protects against skin exposure

and contamination of personal

clothing.

Respiratory Protection

For nuisance exposures, a

P95 (US) or P1 (EU) particle

respirator. For higher-level

protection (e.g., large spills,

poor ventilation), use

OV/AG/P99 (US) or ABEK-P2

(EU) respirator cartridges.[1]

Prevents inhalation of dust,

which may cause respiratory

irritation.[1]

Operational Plan: Handling Protocol
All handling of 2,5-Dichloroisonicotinaldehyde must be performed in a designated area,

preferably within a certified chemical fume hood, to minimize inhalation exposure. An eyewash

station and safety shower must be readily accessible.

Step 1: Preparation

Confirm that the chemical fume hood is functioning correctly.

Gather all necessary equipment, including the chemical container, weighing paper, spatulas,

and reaction vessels.

Don the appropriate PPE as specified in the table above.

Step 2: Aliquoting and Handling
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Keep the container of 2,5-Dichloroisonicotinaldehyde tightly closed when not in use.

Handle the solid carefully to avoid the formation of dust.[1]

If transferring the solid, use a spatula and weigh the desired amount on weighing paper or

directly into a container within the fume hood.

Avoid all personal contact, including inhalation and contact with skin and eyes.

Do not eat, drink, or smoke in the handling area.

Step 3: Post-Handling

Securely close the primary container.

Decontaminate handling equipment and the work surface.

Properly segregate and dispose of any contaminated disposable materials (e.g., weighing

paper, gloves) as hazardous waste.

Remove PPE, avoiding self-contamination, and wash hands thoroughly with soap and water.
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Standard Operating Procedure for Chemical Handling.
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Emergency and Spill Response
In the event of exposure or a spill, immediate action is critical.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention.[1]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes. Remove contact

lenses if present and easy to do. Seek medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention

immediately.[1]

In all cases of exposure, show the Safety Data Sheet (SDS) to the attending physician.[1]

Spill Cleanup Protocol
Evacuate: Alert personnel in the immediate area and evacuate to a safe distance.

Ventilate: Ensure the area is well-ventilated, but avoid actions that could disperse the

chemical dust.

Protect: Don the appropriate PPE, including respiratory protection.

Contain: Prevent the spill from spreading. Do not allow the chemical to enter drains.[1]
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Clean: Carefully sweep or shovel the solid material. Pick up and arrange disposal without

creating dust.[1]

Collect: Place the spilled material and all contaminated cleaning supplies into a suitable,

labeled, and closed container for disposal.

Decontaminate: Clean the spill area thoroughly.

Immediate Response Cleanup & Disposal

Spill Occurs Alert & Evacuate Don PPE Contain Spill
Collect Material

(No Dust)
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Workflow for Responding to a Chemical Spill.

Disposal Plan
Proper disposal is mandatory to ensure environmental safety and regulatory compliance. 2,5-
Dichloroisonicotinaldehyde is a halogenated organic compound and must be disposed of as

hazardous waste.

Step 1: Waste Classification

Identify all waste containing 2,5-Dichloroisonicotinaldehyde as Halogenated Organic

Waste. This includes the chemical itself, any solutions, and grossly contaminated materials

(e.g., pipette tips, weighing paper, absorbent pads).

Step 2: Waste Segregation and Collection

Container: Use a dedicated, leak-proof container with a secure cap, clearly labeled for

halogenated organic waste.

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name

("2,5-Dichloroisonicotinaldehyde"), and a clear description of its hazards (e.g., "Irritant,"
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"Toxic").

Segregation: Do not mix this waste with non-halogenated or other incompatible waste

streams.

Step 3: Storage

Store the sealed waste container in a designated satellite accumulation area. This area

should be cool, dry, well-ventilated, and away from incompatible materials. The container

should be kept in secondary containment.

Step 4: Final Disposal

Arrange for a licensed professional waste disposal service to collect the hazardous waste.

Disposal should occur via chemical incineration at a permitted facility.[1]

Dispose of contaminated packaging as you would the unused product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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